Cas no 1326920-93-7 (3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one)

• Product Name: 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one
• CAS No: 1326920-93-7
• MF: C₁₈H₁₅F₂NO₃S
• MW: 363.378410577774
• CID: 5188309
• Update Time: 2025-10-31

3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one
• 3-(3,5-dimethylbenzenesulfonyl)-6,7-difluoro-1-methyl-1,4-dihydroquinolin-4-one
• 3-(3,5-dimethylphenyl)sulfonyl-6,7-difluoro-1-methylquinolin-4-one
• 3-((3,5-Dimethylphenyl)sulfonyl)-6,7-difluoro-1-methylquinolin-4(1H)-one
• STL133374

• Inchi： 1S/C18H15F2NO3S/c1-10-4-11(2)6-12(5-10)25(23,24)17-9-21(3)16-8-15(20)14(19)7-13(16)18(17)22/h4-9H,1-3H3
• InChI Key： LXRHXRYUKLCFFH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1)(C1=CN(C)C2C=C(C(=CC=2C1=O)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 662
• XLogP3: 3.6
• Topological Polar Surface Area: 62.8

Additional information on 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one

Professional Introduction to Compound with CAS No. 1326920-93-7 and Product Name: 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one

Compound with the CAS number 1326920-93-7 and the product name 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound incorporates a quinoline core, which is a well-known scaffold in medicinal chemistry, modified with sulfonyl and fluoro substituents, enhancing its pharmacological profile.

The structural features of 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one make it an intriguing candidate for further investigation in drug discovery. The presence of the 3,5-dimethylphenylsulfonyl group introduces rigidity and lipophilicity to the molecule, which can influence its binding affinity to biological targets. Additionally, the 6,7-difluoro substitution enhances metabolic stability and can modulate electronic properties, making it a valuable modification for improving drug-like properties. The 1-methylquinolin-4(1H)-one core provides a platform for diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent research in the field of quinoline derivatives has highlighted their role in addressing various therapeutic challenges. Studies have demonstrated that modifications at the C6 and C7 positions of the quinoline ring can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The introduction of fluorine atoms at these positions has been particularly effective in enhancing binding interactions with enzymes and receptors. For instance, fluorinated quinolines have shown promise in inhibiting kinases and other enzymes involved in cancer pathways.

The sulfonyl group in 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one is another critical feature that contributes to its potential therapeutic utility. Sulfonyl groups are known for their ability to form strong hydrogen bonds with biological targets, thereby increasing binding affinity. This property has been exploited in the development of drugs targeting enzymes such as proteases and kinases. The dimethylphenyl moiety further enhances the lipophilicity of the compound, which is crucial for membrane permeability and cellular uptake.

In terms of biological activity, preliminary studies on related compounds suggest that 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one may exhibit potent inhibitory effects on various targets. For example, quinoline derivatives have been shown to inhibit topoisomerases and other enzymes involved in DNA replication and repair. The combination of fluoro and sulfonyl substituents may enhance these effects by improving binding affinity and selectivity. Additionally, the compound's structural similarity to known bioactive molecules makes it a valuable scaffold for structure-based drug design.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates like 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one. Molecular docking studies have been instrumental in predicting binding modes and affinities for various biological targets. These studies have revealed that the compound can interact with proteins involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents. Furthermore, its ability to modulate kinase activity suggests potential applications in oncology.

The synthesis of 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one involves multi-step organic transformations that highlight the synthetic versatility of quinoline derivatives. The introduction of fluorine atoms requires specialized synthetic methodologies to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at the C6 and C7 positions. The synthesis also involves sulfonylation reactions to introduce the sulfonyl group at the desired position on the phenyl ring.

Future research on this compound will focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various substituents within the molecular framework, researchers aim to identify analogs with improved efficacy and reduced toxicity. Additionally, preclinical studies will be conducted to evaluate the safety and pharmacokinetic profile of 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one in animal models.

The development of new therapeutic agents relies heavily on advancements in synthetic chemistry and computational methods. The case of 3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-methylquinolin-4(1H)-one exemplifies how structural modifications can lead to novel bioactive molecules with significant therapeutic potential. As research continues to uncover new applications for quinoline derivatives, compounds like this one are poised to play a crucial role in addressing unmet medical needs.